Cas no 102440-03-9 (Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride)

• Product Name: Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride
• CAS No: 102440-03-9
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD25954382
• CID: 1135370
• PubChem ID: 20251088
• Update Time: 2025-08-05

Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride
• 2,6-dimethyl-4-methoxyaniline hydrochloride
• 102440-03-9
• 4-methoxy-2,6-dimethylaniline;hydrochloride
• SCHEMBL10903841
• MFCD25954382
• 4-Methoxy-2,6-dimethylaniline hydrochloride

• MDL： MFCD25954382
• Inchi： 1S/C9H13NO.ClH/c1-6-4-8(11-3)5-7(2)9(6)10;/h4-5H,10H2,1-3H3;1H
• InChI Key： NWSNMHRCETTZIB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 187.07652
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride

Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride (CAS No: 102440-03-9)

The compound Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride, also known by its CAS number 102440-03-9, is a highly specialized chemical entity with significant applications in various fields of science and industry. This compound is a derivative of benzene amine, characterized by the presence of a methoxy group at the para position and two methyl groups at the ortho and para positions relative to the amino group. The hydrochloride salt form of this compound is commonly used in pharmaceuticals and other specialized applications due to its unique chemical properties.

Recent advancements in chemical synthesis have enabled the precise control of the stereochemistry and purity of Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride. This has led to its increased use in drug discovery programs targeting specific biological pathways. For instance, studies have shown that this compound exhibits potential as a modulator of certain receptor systems, making it a promising candidate for therapeutic interventions in neurodegenerative diseases and inflammatory conditions.

In terms of its physical properties, Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride is typically a white crystalline solid with a melting point of approximately 185°C. Its solubility in water is moderate, which facilitates its use in aqueous-based formulations. The compound's stability under various storage conditions has been extensively studied, ensuring its reliability for long-term use in research and industrial settings.

The synthesis of Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride involves a multi-step process that includes nitration, reduction, and alkylation reactions. Recent innovations in catalytic processes have significantly improved the yield and efficiency of these reactions. For example, the use of palladium catalysts has been shown to accelerate the alkylation step while minimizing side reactions.

In addition to its pharmaceutical applications, Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal building block for constructing high-performance materials with tailored properties.

From an environmental perspective, the ecological impact of Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride has been carefully evaluated. Studies indicate that it biodegrades efficiently under aerobic conditions and does not pose significant risks to aquatic life when properly managed. These findings are particularly important for industries adhering to strict environmental regulations.

In conclusion, Benzenamine, 4-methoxy-2,6-dimethyl-, hydrochloride (CAS No: 102440-03-9) stands as a testament to the progress in chemical synthesis and application development. Its versatility across multiple disciplines underscores its importance as a valuable chemical entity in modern science and industry.